Cas no 2076-43-9 (D-Norvaline,3-hydroxy-, (3S)-rel-)

D-Norvaline,3-hydroxy-, (3S)-rel- structure
2076-43-9 structure
Product Name:D-Norvaline,3-hydroxy-, (3S)-rel-
CAS No:2076-43-9
MF:C5H11NO3
MW:133.145741701126
CID:249627
Update Time:2024-01-26

D-Norvaline,3-hydroxy-, (3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • D-Norvaline,3-hydroxy-, (3S)-rel-
    • (2RS,3RS)-2-amino-3-hydroxypentanoic acid
    • DL-Norvaline,3-hydroxy-, threo-
    • DL-threo-b-Hydroxynorvaline
    • Norvaline, 3-hydroxy-, DL-threo- (8CI)
    • D-Norvaline, 3-hydroxy-, (3S)-rel-
    • (+/-)-erythro-β-hydroxynorvaline
    • Inchi: 1S/C5H11NO3/c1-2-3(7)4(6)5(8)9/h3-4,7H,2,6H2,1H3,(H,8,9)/t3-,4+/m0/s1
    • InChI Key: LGVJIYCMHMKTPB-IUYQGCFVSA-N
    • SMILES: C(O)(=O)[C@@H]([C@@H](O)CC)N

Computed Properties

  • Exact Mass: 133.074
  • Monoisotopic Mass: 133.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.4
  • Topological Polar Surface Area: 83.6A^2

Experimental Properties

  • Density: 1.237±0.06 g/cm3(Predicted)
  • Melting Point: 225 °C
  • Boiling Point: 328.4±32.0 °C(Predicted)
  • PSA: 83.55000
  • LogP: -0.13050
  • pka: 2.39±0.24(Predicted)
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